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Compound of Interest

Compound Name: 1-Chloro-4-(2-methylallyl)benzene

Cat. No.: B1607111 Get Quote

An In-depth Technical Guide to 1-Chloro-4-(2-
methylallyl)benzene
This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, reactivity, and safety information for 1-Chloro-4-(2-methylallyl)benzene,

a halogenated aryl-substituted alkene of interest to researchers and professionals in drug

development and chemical synthesis.

Compound Identification and Physical Properties
1-Chloro-4-(2-methylallyl)benzene is an organic compound featuring a chlorobenzene ring

substituted with a 2-methylallyl group at the para position.

Table 1: Compound Identifiers
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Identifier Value

IUPAC Name 1-chloro-4-(2-methylprop-2-enyl)benzene

CAS Number 23063-65-2

Molecular Formula C₁₀H₁₁Cl[1]

Molecular Weight 166.65 g/mol [1]

InChI
InChI=1S/C10H11Cl/c1-8(2)7-9-3-5-10(11)6-4-

9/h3-6H,1,7H2,2H3[1]

InChIKey VLIILLUQCKLPLB-UHFFFAOYSA-N[1]

SMILES C=C(C)Cc1ccc(cc1)Cl[1]

Table 2: Physical Properties of 1-Chloro-4-(2-methylallyl)benzene

Property Value Source

Boiling Point 215.2 °C at 760 mmHg Predicted

Density 1.028 g/cm³ Predicted

LogP (Octanol-Water Partition

Coefficient)
4.2 Computed by XLogP3 3.0

Vapor Pressure 0.219 mmHg at 25 °C Predicted

Synthesis and Reactivity
The primary synthetic route to 1-Chloro-4-(2-methylallyl)benzene is through the Friedel-

Crafts alkylation of chlorobenzene.[2] The reactivity of this compound is characterized by the

distinct functionalities of the chloro and 2-methylallyl groups.[2]

Synthesis via Friedel-Crafts Alkylation
The Friedel-Crafts alkylation involves the reaction of chlorobenzene with an alkylating agent,

such as methallyl chloride, in the presence of a Lewis acid catalyst.[2]
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Caption: Friedel-Crafts Alkylation Synthesis Pathway.

The following is a representative experimental protocol for the Friedel-Crafts alkylation of an

aromatic compound, which can be adapted for the synthesis of 1-Chloro-4-(2-
methylallyl)benzene.

Apparatus Setup: A three-necked flask is equipped with a mechanical stirrer, a thermometer,

and a dropping funnel.

Reaction Mixture Preparation: Chlorobenzene and a Lewis acid catalyst (e.g., anhydrous

aluminum chloride) are placed in the flask. The mixture is cooled to the desired reaction

temperature (e.g., 0-5 °C) using an ice bath.

Addition of Alkylating Agent: Methallyl chloride is added dropwise to the stirred reaction

mixture over a period of several hours, while maintaining the temperature.

Reaction Monitoring: The progress of the reaction can be monitored by techniques such as

thin-layer chromatography (TLC) or gas chromatography (GC).
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Work-up: Upon completion, the reaction mixture is poured onto crushed ice and extracted

with a suitable organic solvent (e.g., diethyl ether). The organic layer is washed with water, a

dilute solution of sodium bicarbonate, and brine.

Purification: The organic layer is dried over anhydrous sodium sulfate, and the solvent is

removed under reduced pressure. The crude product is then purified by vacuum distillation

or column chromatography.

Reactivity
The presence of both a chloro and a 2-methylallyl group provides two reactive sites in the

molecule.[2]

Reactions of the Chloro Group Reactions of the 2-Methylallyl Group

1-Chloro-4-(2-methylallyl)benzene

Nucleophilic Aromatic Substitution Oxidation Reduction Addition Reactions

Click to download full resolution via product page

Caption: Reactivity of 1-Chloro-4-(2-methylallyl)benzene.

Reactions involving the Chloro Group: The chlorine atom on the aromatic ring can undergo

nucleophilic aromatic substitution reactions.[2]

Reactions involving the 2-Methylallyl Group: The double bond in the 2-methylallyl group is

susceptible to various reactions:

Oxidation: Can be oxidized to form alcohols, epoxides, or carboxylic acids.[2]

Reduction: The double bond can be reduced to the corresponding alkane.[2]

Addition Reactions: Can undergo electrophilic addition reactions with reagents like

halogens or hydrogen halides.[2]
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Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 1-Chloro-4-(2-
methylallyl)benzene.

Table 3: Spectroscopic Data

Technique Data Highlights

¹H NMR

Aromatic protons are expected in the range of

6.5-8.0 ppm. Protons of the methyl and

methylene groups of the 2-methylallyl

substituent will have characteristic shifts.

¹³C NMR
Aromatic carbons typically appear in the 120-

150 ppm region.[3][4]

Infrared (IR)

Characteristic peaks for C-H stretching of the

aromatic ring (around 3000-3100 cm⁻¹), C=C

stretching of the aromatic ring (around 1450-

1600 cm⁻¹), and C-Cl stretching.[5]

Experimental Protocols for Spectroscopic Analysis
Sample Preparation: A small amount of the purified compound is dissolved in a deuterated

solvent (e.g., CDCl₃). Tetramethylsilane (TMS) is often added as an internal standard.

Data Acquisition: The sample is placed in an NMR tube and inserted into the NMR

spectrometer. ¹H and ¹³C NMR spectra are acquired according to the instrument's standard

operating procedures.

Sample Preparation: For a liquid sample, a thin film can be prepared between two salt plates

(e.g., NaCl or KBr).

Data Acquisition: The salt plates are placed in the sample holder of an FTIR spectrometer,

and the spectrum is recorded over the desired wavenumber range (typically 4000-400 cm⁻¹).

Safety and Handling
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A Safety Data Sheet (SDS) for 1-Chloro-4-(2-methyl-2-propen-1-yl)benzene is available from

Angene Chemical.[6] The following information is a summary of key safety precautions.

Table 4: Hazard and Precautionary Statements (GHS)

Category Statement

Hazard Statements

Based on related compounds, may be harmful if

swallowed, in contact with skin, or if inhaled.

May cause skin and eye irritation.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[7]P280: Wear

protective gloves/protective clothing/eye

protection/face protection.[7]P305+P351+P338:

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[7]

Experimental Protocols for Safe Handling
Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with

an organic vapor cartridge.

Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapors. Keep away

from heat, sparks, and open flames.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.
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Conclusion
1-Chloro-4-(2-methylallyl)benzene is a versatile synthetic intermediate with distinct reactive

sites that can be selectively functionalized. This guide provides essential technical information

for its safe handling, synthesis, and characterization, serving as a valuable resource for

researchers and professionals in the chemical and pharmaceutical sciences. Further research

into its specific biological activities and applications is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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